Ethyl 4-(2-((6-isopropyl-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-(1,3-dimethyl-2,4-dioxo-6-propan-2-ylpyrido[2,3-d]pyrimidin-5-yl)sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C23H26N4O5S/c1-6-32-22(30)14-7-9-15(10-8-14)25-17(28)12-33-19-16(13(2)3)11-24-20-18(19)21(29)27(5)23(31)26(20)4/h7-11,13H,6,12H2,1-5H3,(H,25,28)
• InChI Key: QUNZJLCTZVWVOP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=C3C(=NC=C2C(C)C)N(C(=O)N(C3=O)C)C
• Molecular Formula: C23H26N4O5S
• Molecular Weight: 470.5 g/mol

Description

This compound is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids. Esters are derived from carboxylic acids and an alcohol. The part derived from the acid (that is, the benzene ring and the carbonyl group, in red) is benzoate.

Scientific Research Applications

Synthesis and Anti-HIV-1 Activity

The synthesis of heterocyclic compounds containing various substituents has demonstrated virus-inhibiting properties with respect to type 1 human immunodeficiency virus (HIV-1) in vitro, showing the potential of such compounds in antiviral research (Novikov et al., 2004).

Anti-inflammatory and Analgesic Agents

Research on novel heterocyclic compounds derived from visnaginone and khellinone has shown significant anti-inflammatory and analgesic activities. These compounds were evaluated for their cyclooxygenase inhibition and displayed high inhibitory activity on COX-2 selectivity, suggesting their potential use as anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).

Anticancer and Anti-5-lipoxygenase Agents

The development of novel pyrazolopyrimidines derivatives has shown promising results as anticancer and anti-5-lipoxygenase agents. These compounds were screened for their cytotoxic effects on cancer cells and their ability to inhibit 5-lipoxygenase, an enzyme involved in inflammation and cancer (Rahmouni et al., 2016).

Antimicrobial Activity

The synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings using specific starting materials demonstrated good antibacterial and antifungal activities. This suggests the role of such compounds in developing new antimicrobial agents (Hossan et al., 2012).

Molecular Docking Studies

Molecular docking studies of specific heterocyclic systems have shown potential inhibitory activity against various biological targets. For example, ethyl 4-(2-(4-oxo-3-phenethyl-3,4-dihydroquinazolin-2-ylthio)acetamido)benzoate was studied for its interaction with pyrrole inhibitor, suggesting its inhibitory potential against biological targets relevant to diseases (El-Azab et al., 2016).